Cas no 88246-45-1 (1H-Pyrazole, 5-ethoxy-1,3-dimethyl-4-nitro-)

• Product Name: 1H-Pyrazole, 5-ethoxy-1,3-dimethyl-4-nitro-
• CAS No: 88246-45-1
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 639936
• PubChem ID: 20201111
• Update Time: 2025-04-19

1H-Pyrazole, 5-ethoxy-1,3-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-ethoxy-1,3-dimethyl-4-nitro-
• 5-ethoxy-1,3-dimethyl-4-nitropyrazole
• DTXSID30603467
• SCHEMBL10716968
• 5-Ethoxy-1,3-dimethyl-4-nitro-1H-pyrazole
• 88246-45-1

• Inchi： 1S/C7H11N3O3/c1-4-13-7-6(10(11)12)5(2)8-9(7)3/h4H2,1-3H3
• InChI Key： QMKDYUVBPNKZIX-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(C)=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9Ų